Cas no 2172539-57-8 (4-bromo-2-ethyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-bromo-2-ethyl-6-(trifluoromethyl)pyrimidine
• CAS No: 2172539-57-8
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 6300366
• PubChem ID: 165548086
• Update Time: 2024-01-09

4-bromo-2-ethyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-ethyl-6-(trifluoromethyl)pyrimidine
• 2172539-57-8
• EN300-1614113

• Inchi： 1S/C7H6BrF3N2/c1-2-6-12-4(7(9,10)11)3-5(8)13-6/h3H,2H2,1H3
• InChI Key： XYIPCLKCSNSVES-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)N=C(CC)N=1

Computed Properties

• Exact Mass: 253.96665g/mol
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų